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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132 Get Quote

An in-depth guide to 4-(Trifluoromethoxy)aniline, a versatile building block in modern

chemistry, this document provides key molecular data for researchers and drug development

professionals.

Core Molecular Information
4-(Trifluoromethoxy)aniline is a chemical compound utilized in the synthesis of

pharmaceuticals and other complex organic molecules.[1][2][3] Its core properties are

summarized below.

Identifier Value Source

Molecular Formula C7H6F3NO
PubChem[4], Sigma-Aldrich[5],

Santa Cruz Biotechnology[6]

Molecular Weight 177.12 g/mol
PubChem[4], Biosynth[1],

Sigma-Aldrich[5]

CAS Number 461-82-5
PubChem[4], Biosynth[1],

Sigma-Aldrich[5]

Linear Formula CF3OC6H4NH2 Sigma-Aldrich[5]

Synonyms
alpha,alpha,alpha-Trifluoro-p-

anisidine

Santa Cruz Biotechnology[6],

Tokyo Chemical Industry Co.,

Ltd.[7]
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Structural and Property Overview
The defining feature of 4-(Trifluoromethoxy)aniline is the trifluoromethoxy group (-OCF3)

attached to an aniline ring.[2] This group imparts increased lipophilicity and metabolic stability

compared to its non-fluorinated counterparts, making it a valuable component in the design of

new pharmaceutical agents.[2] The amine group (-NH2) provides a reactive site for a wide

array of chemical modifications.[2]

Key Properties

4-(Trifluoromethoxy)aniline

Formula: C7H6F3NO

has
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has
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Caption: Key molecular identifiers for 4-(Trifluoromethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(Trifluoromethoxy)aniline | 461-82-5 | FT38100 [biosynth.com]

2. nbinno.com [nbinno.com]

3. 4-(Trifluoromethoxy)aniline | 461-82-5 [chemicalbook.com]

4. 4-(Trifluoromethoxy)aniline | C7H6F3NO | CID 600848 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b150132?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-properties-4-trifluoromethoxy-aniline-ke
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-properties-4-trifluoromethoxy-aniline-ke
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-properties-4-trifluoromethoxy-aniline-ke
https://www.benchchem.com/product/b150132?utm_src=pdf-body-img
https://www.benchchem.com/product/b150132?utm_src=pdf-body
https://www.benchchem.com/product/b150132?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FT38100/461-82-5-4-trifluoromethoxyaniline
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-properties-4-trifluoromethoxy-aniline-ke
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322028.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. sigmaaldrich.com [sigmaaldrich.com]

6. scbt.com [scbt.com]

7. 4-(Trifluoromethoxy)aniline 461-82-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

To cite this document: BenchChem. [4-(Trifluoromethoxy)aniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150132#4-trifluoromethoxy-aniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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